Cas no 23671-03-6 (1H-Imidazole, 1-[2-(1,1-dimethylethyl)phenyl]-)

• Product Name: 1H-Imidazole, 1-[2-(1,1-dimethylethyl)phenyl]-
• CAS No: 23671-03-6
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 1414792
• PubChem ID: 23529373
• Update Time: 2025-04-20

1H-Imidazole, 1-[2-(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-[2-(1,1-dimethylethyl)phenyl]-
• SCHEMBL820508
• DA-43113
• 23671-03-6

• Inchi： 1S/C13H16N2/c1-13(2,3)11-6-4-5-7-12(11)15-9-8-14-10-15/h4-10H,1-3H3
• InChI Key： QFYJIPACYTVONV-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)C1C=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 200.13148
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82